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Compound of Interest

Compound Name: 2,6-Diethyl-4-methylaniline

Cat. No.: B1582614

2,6-Diethyl-4-methylaniline, also known as 2,6-Diethyl-p-toluidine, is a substituted aromatic
amine with the molecular formula C11H17N.[1][2] This compound typically presents as a
colorless to yellowish liquid and is characterized by its utility as a versatile building block in
organic synthesis.[3][4][5] Its molecular structure, featuring two ethyl groups ortho to the amine
and a methyl group in the para position, imparts specific steric and electronic properties that
are leveraged in various industrial and research applications.

The primary significance of DEMA lies in its role as a precursor in the synthesis of more
complex molecules. It is a key intermediate in the production of pharmaceuticals (including
local anesthetics like articaine), agrochemicals, polymers, and azo dyes.[1][4][5][6] Given its
foundational role, the purity and consistency of DEMA obtained from commercial suppliers are
paramount to the success of subsequent synthetic transformations and the quality of the final
product.

Part 1: Strategic Sourcing and Supplier Evaluation

The selection of a chemical supplier is not merely a procurement task; it is the first critical
control point in an experimental workflow. The quality of your starting material directly dictates
the reliability and reproducibility of your results. A vetted supplier provides not just a chemical,
but also the assurance of purity, consistency between lots, and comprehensive documentation.

Identifying and Vetting Commercial Suppliers
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A multitude of global suppliers offer 2,6-Diethyl-4-methylaniline. These range from large, well-
known chemical corporations that cater to a broad scientific market to more specialized
manufacturers. Initial identification can be performed through chemical search databases and
B2B platforms.

Key Supplier Identification Platforms:

e Broad-Range Scientific Suppliers: Companies like Sigma-Aldrich (now MilliporeSigma), TCI
Chemicals, and Santa Cruz Biotechnology are common sources for research-grade
quantities.[2][7]

o Chemical Marketplaces: Platforms such as ChemicalBook, Guidechem, and Chemsrc
aggregate listings from various manufacturers and distributors, often providing multiple
options for sourcing.[8][9][10]

» Direct Manufacturers & Regional Distributors: Companies like Aarti Industries and various
suppliers found on platforms like IndiaMART may offer larger, industrial-scale quantities.[4]
[11]

Comparative Analysis of Commercial Suppliers

To facilitate the selection process, the following table summarizes offerings from a
representative set of suppliers. Researchers should always request a lot-specific Certificate of
Analysis (COA) before purchase.
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Supplier

CAS Number

Advertised
Purity

Available
Quantities

Notes

Sigma-Aldrich

24544-08-9

98%

Gram to

Kilogram

Often provides
comprehensive
safety and
technical

documents.[7]

TCI Chemicals

24544-08-9

>98.0% (GC)

Gram to

Kilogram

Specifies Gas
Chromatography
(GC) as the
method for purity

analysis.

Santa Cruz
Biotech

24544-08-9

N/A

Gram Scale

Primarily for
biochemical and
proteomics
research

applications.[2]

Henan Tianfu

Chemical

24544-08-9

99%

1kg, 5kg, 25kg

Listed on
ChemicalBook,
indicating
availability in
larger quantities.

(8]

EvitaChem

24544-08-9

N/A

Gram to

Kilogram

Positions the
compound for
pharmaceutical
development and
biological

research.[1]

Logical Workflow for Supplier Qualification

The process of selecting a supplier should be systematic to ensure that the chosen partner

meets the stringent requirements of scientific research and drug development. The following
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diagram illustrates a robust vetting workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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